BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-
Hydroxyquinoline-6-sulfonyl chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Hydroxyquinoline-6-sulfonyl
Compound Name:
chloride

Cat. No.: B1424210

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and potential applications of 2-hydroxyquinoline-6-sulfonyl chloride. This
document is intended to serve as a valuable resource for professionals in research and drug
development.

Core Physicochemical Properties

2-Hydroxyquinoline-6-sulfonyl chloride is a quinoline derivative containing a reactive
sulfonyl chloride group. While extensive experimental data for this specific compound is limited
in publicly available literature, its core properties can be summarized based on supplier
information and predictive models.

Table 1: Physicochemical Properties of 2-Hydroxyquinoline-6-sulfonyl chloride
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Property Value Source

Chemical Supplier Data[1][2]

CAS Number 569340-07-4

[31[41[5]
Molecular Formula CoHeCINO3S Chemical Supplier Data[1][2]
Molecular Weight 243.67 g/mol Chemical Supplier Data[1][2]
Predicted Boiling Point 473.5%£45.0 °C Predictive Model
Predicted Density 1.535+0.06 g/cm3 Predictive Model
Storage Conditions 2-8°C, Sealed, Inert Gas Chemical Supplier Data[1][2]

Experimental Protocols
Synthesis of 2-Hydroxyquinoline-6-sulfonyl chloride

A plausible synthetic route for 2-hydroxyquinoline-6-sulfonyl chloride involves the direct
chlorosulfonation of 2-hydroxyquinoline. This method is analogous to the synthesis of similar
hydroxyquinoline sulfonyl chlorides[6].

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Hydroxyquinoline-6-
sulfonyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1424210#physicochemical-properties-of-2-
hydroxyquinoline-6-sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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